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Compound Name: HQ461

Cat. No.: B2393585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HQ461 is a novel small molecule that has demonstrated potent cytotoxic effects in various

cancer cell lines. It functions as a "molecular glue," inducing the degradation of Cyclin K, a

critical regulatory partner of Cyclin-Dependent Kinase 12 (CDK12) and CDK13.[1][2] This

degradation is mediated by the DDB1-CUL4-RBX1 E3 ubiquitin ligase complex. The loss of

Cyclin K compromises the function of CDK12/13, leading to the downregulation of genes

involved in the DNA damage response (DDR), and ultimately, cell death.[1][2][3] These

application notes provide a summary of the known optimal concentrations of HQ461 and

detailed protocols for determining its efficacy in various cancer cell lines.

Mechanism of Action
HQ461 acts as a molecular glue to promote the interaction between CDK12 and DDB1, a

component of the CUL4-RBX1 E3 ubiquitin ligase complex.[1] This induced proximity leads to

the polyubiquitination and subsequent proteasomal degradation of Cyclin K. The degradation of

Cyclin K impairs the kinase activity of CDK12, which is essential for the phosphorylation of the

C-terminal domain of RNA polymerase II. This, in turn, leads to the downregulation of key DNA

damage response genes, such as BRCA1, BRCA2, ATR, and ERCC4.[1] The compromised

DNA repair machinery sensitizes cancer cells to DNA damage and can lead to apoptosis.
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HQ461 Mechanism of Action
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MTT Assay Workflow

Seed cells in 96-well plate

Incubate for 24h

Treat with serial dilutions of HQ461

Incubate for 48-72h

Add MTT solution

Incubate for 4h

Remove medium and add DMSO

Measure absorbance at 570 nm

Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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